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Compound of Interest

Compound Name:
N-Hexanoyl-biotin-

lactosylceramide

Cat. No.: B15552156 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

N-Hexanoyl-biotin-lactosylceramide. Adherence to these protocols is essential for ensuring a

safe laboratory environment and maintaining the integrity of your research. This guide is

intended to supplement, not replace, the official Safety Data Sheet (SDS) which should be

obtained from your supplier.

I. Personal Protective Equipment (PPE)
The primary hazards associated with N-Hexanoyl-biotin-lactosylceramide in a research

setting are related to inhalation of the solid form and exposure to the organic solvents used for

its reconstitution. The following table summarizes the required PPE.
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles

Protects against splashes of

solvents and airborne

particles.

Hand Protection Nitrile gloves
Provides chemical resistance

to common organic solvents.

Body Protection Standard laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area. Use a

NIOSH-approved respirator if

creating aerosols or handling

large quantities.

Minimizes inhalation of the

powdered compound.

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of N-Hexanoyl-biotin-lactosylceramide from receipt

to experimental use.

Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the compound in a tightly sealed container at -20°C as recommended by

suppliers[1][2][3].

Preparation of Solutions:

N-Hexanoyl-biotin-lactosylceramide is a solid[1][2][4]. All handling of the powdered form

should be conducted in a chemical fume hood to minimize inhalation risk.

The compound is soluble in a chloroform:methanol mixture (9:1), Dimethylformamide

(DMF), and Dimethyl sulfoxide (DMSO)[1][2].
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When preparing solutions, slowly add the solvent to the solid to avoid generating dust.

Use appropriate chemical-resistant gloves and eye protection when handling these

solvents.

Experimental Use:

All procedures involving the reconstituted compound should be performed in a well-

ventilated area, preferably a chemical fume hood.

Avoid direct contact with the skin and eyes.

In case of accidental contact, refer to the first aid measures outlined in the SDS for the

specific solvent used.

III. Disposal Plan
Proper disposal of N-Hexanoyl-biotin-lactosylceramide and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Unused Compound:

Dispose of the solid compound as chemical waste in accordance with local, state, and

federal regulations. Do not discard it down the drain or in regular trash.

Solutions:

Solutions of N-Hexanoyl-biotin-lactosylceramide in organic solvents (chloroform,

methanol, DMF, DMSO) must be collected in a designated hazardous waste container.

The waste container must be properly labeled with the contents and associated hazards.

Contaminated Materials:

All disposable materials that have come into contact with the compound or its solutions,

such as pipette tips, gloves, and paper towels, should be placed in a sealed bag and

disposed of as hazardous chemical waste.
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IV. Experimental Workflow
The following diagram illustrates the key stages in the safe handling and disposal of N-
Hexanoyl-biotin-lactosylceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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